N-[2-(1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[2-(1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C23H20N2O5/c1-27-19-12-14(13-20(28-2)21(19)29-3)22(26)24-16-9-5-4-8-15(16)23-25-17-10-6-7-11-18(17)30-23/h4-13H,1-3H3,(H,24,26)
• InChI Key: VSDUXWNGAGWGLE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4O3
• Molecular Formula: C23H20N2O5
• Molecular Weight: 404.4 g/mol

Description

Benzoxazole is a heterocyclic compound that is a fusion of benzene and oxazole rings. It’s a bicyclic molecule that is planar and is a common motif in many pharmaceuticals and organic materials. The specific compound you’re asking about, “N-[2-(1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide”, is a benzoxazole derivative with additional functional groups.

Mechanism of Action

Target of Action

Benzoxazole derivatives have been extensively used as a starting material for different mechanistic approaches in drug discovery . They exhibit a high possibility of broad substrate scope and functionalization to offer several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on .

Mode of Action

Benzoxazoles have been known to exhibit a pleiotropic action mode . They can perturb the total sterols content, inhibit the efflux of the Rho123 tracker during the membrane transport process, and affect/inhibit mitochondrial respiration .

Biochemical Pathways

Benzoxazoles have been synthesized via different pathways . They have been used with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts .

Result of Action

Benzoxazoles have been known to exhibit several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on .

Advantages and Limitations for Lab Experiments

BZP-TM has several advantages for lab experiments. It is stable and can be easily synthesized in large quantities. BZP-TM is also relatively non-toxic and has low side effects. However, one of the limitations of using BZP-TM in lab experiments is its low solubility in water, which can limit its use in certain assays.

Future Directions

For the study of BZP-TM include investigating its mechanism of action, potential use in the treatment of neurodegenerative diseases, and development of more effective drugs based on BZP-TM.

Synthesis Methods

The synthesis of BZP-TM involves a multi-step process that includes the reaction of 2-aminobenzoxazole with 2-bromoaniline, followed by the reaction of the resulting product with 3,4,5-trimethoxybenzoyl chloride. The final product is obtained after purification and characterization using various spectroscopic techniques.

Scientific Research Applications

BZP-TM has been extensively studied for its potential pharmacological properties. It has been reported to exhibit anti-inflammatory, antioxidant, and antitumor activities. BZP-TM has also been shown to inhibit the growth of cancer cells and induce apoptosis. Moreover, BZP-TM has been reported to exhibit neuroprotective effects and has the potential to be used in the treatment of neurodegenerative diseases.